4-chloro-N-(2-(3-((2-(cyclopentylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide

• IUPAC Name: 4-chloro-N-[2-[3-[2-(cyclopentylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C24H26ClN3O2S/c25-18-11-9-17(10-12-18)24(30)26-13-14-28-15-22(20-7-3-4-8-21(20)28)31-16-23(29)27-19-5-1-2-6-19/h3-4,7-12,15,19H,1-2,5-6,13-14,16H2,(H,26,30)(H,27,29)
• InChI Key: VREXXTJHSWKYAC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CCNC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H26ClN3O2S
• Molecular Weight: 456.0 g/mol

Description

4-chloro-N-(2-(3-((2-(cyclopentylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C24H26ClN3O2S and its molecular weight is 456. The purity is usually 95%.
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Scientific Research Applications

Bi-heterocyclic Benzamides as Alkaline Phosphatase Inhibitors

A study by Abbasi et al. (2019) investigated novel bi-heterocyclic benzamides synthesized from a series of reactions involving 4-(1H-indol-3-yl)butanoic acid. These compounds, including variations similar to the compound , showed potent inhibition against alkaline phosphatase. Such inhibitors are significant for their potential applications in regulating bone and teeth calcification, highlighting the therapeutic potential of these compounds in medical research related to bone health and dental science. The structural confirmation and the evaluation of their inhibitory effects provide a foundation for understanding the utility of these compounds in scientific research (Abbasi et al., 2019).

Ultrasound-Assisted Synthesis and Anti-Tubercular Activity

In another study by Nimbalkar et al. (2018), derivatives of benzamides, including those with structural similarities to the compound of interest, were synthesized using ultrasound-assisted synthesis. These compounds were evaluated for their in vitro anti-tubercular activity against Mycobacterium tuberculosis. The findings revealed promising activity with some derivatives showing significant potency. This research underscores the potential of such compounds in the development of new anti-tubercular agents, contributing to the ongoing fight against tuberculosis (Nimbalkar et al., 2018).

Melanoma Cytotoxicity of Alkylating Benzamides

Research by Wolf et al. (2004) on alkylating benzamides, which share a functional similarity with the compound , demonstrated their cytotoxicity against melanoma cells. These findings highlight the potential application of such compounds in targeted drug delivery for melanoma therapy, offering insights into the development of more effective treatments for this aggressive form of skin cancer (Wolf et al., 2004).

Antimicrobial and Anticancer Evaluation

A study by Deep et al. (2016) synthesized a series of thiazolidinone derivatives, including structures related to the compound , and evaluated their antimicrobial and anticancer potentials. The research identified compounds with significant antimicrobial activity and anticancer agents, highlighting the versatility of such compounds in addressing both infectious diseases and cancer (Deep et al., 2016).